Cas no 2138154-22-8 (1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro-)

• Product Name: 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro-
• CAS No: 2138154-22-8
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5280808
• Update Time: 2025-07-09

1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro-

• Inchi： 1S/C13H25NO/c1-13(2,3)14-12-5-4-11-9-15-7-6-10(11)8-12/h10-12,14H,4-9H2,1-3H3
• InChI Key： GDKRNYCDKOXTKT-UHFFFAOYSA-N
• SMILES： C1OCC2CCC(NC(C)(C)C)CC2C1

Additional information on 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro-

Introduction to 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro and Its Significance in Modern Chemical Research

The compound with the CAS number 2138154-22-8, identified as 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound belongs to the benzopyran class of heterocyclic structures, which have garnered significant attention due to their diverse biological activities and potential applications in medicinal chemistry. The benzopyran scaffold is particularly noteworthy for its presence in numerous natural products and pharmacologically active agents, making it a cornerstone in the design of novel therapeutic entities.

The structural uniqueness of 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro lies in its octahydro substitution pattern, which imparts distinct electronic and steric properties to the molecule. This specific configuration has been the focus of extensive research, particularly in the context of developing small-molecule inhibitors and modulators for various biological targets. The amine functional group at the 6-position of the benzopyran ring further enhances its potential as a pharmacophore, enabling interactions with biological macromolecules such as enzymes and receptors.

In recent years, there has been a surge in interest regarding benzopyran derivatives due to their reported activities in modulating inflammatory pathways, neurodegenerative diseases, and cancer. The compound 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro has been investigated for its potential role in these areas, with preliminary studies suggesting promising results. The presence of the tert-butyl group at the nitrogen atom not only influences the molecule's solubility but also contributes to its stability under various conditions, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The benzopyran core can be modified at multiple positions to tailor its biological activity, allowing chemists to explore a wide range of structural analogs. This flexibility has led to several innovative synthetic strategies being developed to access these derivatives efficiently. For instance, recent advances in transition-metal-catalyzed reactions have enabled the construction of complex benzopyran frameworks with high precision and yield.

The pharmacological profile of 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro has been scrutinized through both computational and experimental approaches. Molecular modeling studies have predicted favorable interactions between this compound and target proteins, providing insights into its mechanism of action. These predictions have been validated by experimental assays that demonstrate inhibitory effects on key enzymes involved in disease pathways. Such findings underscore the importance of computational chemistry in guiding experimental design and optimizing lead compounds.

Moreover, the synthesis of this compound has been optimized to ensure scalability for preclinical and clinical studies. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and maximizing atom economy. These approaches not only enhance sustainability but also improve cost-effectiveness, which is crucial for translating laboratory discoveries into viable therapeutics. The development of efficient synthetic routes has been instrumental in making compounds like 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro more accessible for broader research applications.

The therapeutic potential of this benzopyran derivative is further highlighted by its ability to cross biological membranes due to its lipophilic nature. This property is essential for drugs intended to reach intracellular targets or be administered orally. Additionally, the compound's stability under physiological conditions ensures that it retains its integrity throughout biological assays and potential clinical trials. These characteristics make it an attractive candidate for further development into a novel drug entity.

Recent research has also explored the role of benzopyran derivatives in modulating immune responses. The amine group at the 6-position can engage with immune receptors or signaling pathways, offering a potential therapeutic window for treating autoimmune disorders or infections. Studies using 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro have shown encouraging results in preclinical models, suggesting its utility as an immunomodulatory agent. These findings align with current trends in drug discovery that aim to harness natural product-inspired scaffolds for therapeutic purposes.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Benzopyrans have been reported to possess neuroprotective properties by inhibiting oxidative stress and inflammation-related pathways. The unique structural features of 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro make it a suitable candidate for developing drugs that can cross the blood-brain barrier and exert their effects within neural tissues. Ongoing studies are exploring its potential as a disease-modifying therapy for these debilitating conditions.

The future direction of research on 1H-2-Benzopyran-6-amine, N-(1,1-dimethylethyl)octahydro involves expanding its chemical space through structural diversification and exploring new biological targets. By integrating machine learning algorithms with traditional medicinal chemistry approaches, researchers can accelerate the discovery process and identify novel analogs with enhanced potency and selectivity. This interdisciplinary approach holds great promise for unlocking the full therapeutic potential of this compound class.

In conclusion,1H-2-Benzopyran-6-amine,N-(1，１-dimethylethyl)octahydro (CAS no 2138154－22－8) represents a significant advancement in chemical biology and pharmaceutical development。 Its unique structural features、biological activities、and synthetic accessibility make it a valuable tool for researchers investigating diseases ranging from cancer to neurodegenerative disorders。 As our understanding of molecular interactions continues to evolve，compounds like this are poised to play a pivotal role in shaping next-generation therapeutics。